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Compound of Interest

Compound Name: 3-Bromo-2-fluoroaniline
CAS No.: 58534-95-5
Cat. No.: B1289246
. 7

In the landscape of modern medicinal chemistry and materials science, halogenated aromatic
compounds serve as foundational building blocks. Their unique electronic properties and
reactivity patterns allow for the precise construction of complex molecular architectures. Among
these, 3-Bromo-2-fluoroaniline (CAS No. 58534-95-5) emerges as a patrticularly valuable
intermediate. This disubstituted aniline, featuring both bromine and fluorine atoms ortho and
meta to the amine group, offers a trifecta of reactive sites. The strategic placement of these
halogens influences the molecule's acidity, lipophilicity, and metabolic stability, making it a
highly sought-after precursor in the synthesis of high-value compounds, particularly in the
development of kinase inhibitors and other targeted therapeutics. This guide provides an in-
depth analysis of its structure, nomenclature, physicochemical properties, synthesis, and
applications for researchers, scientists, and drug development professionals.

Molecular Structure and Nomenclature

The systematic naming and structural representation of 3-Bromo-2-fluoroaniline are governed
by IUPAC (International Union of Pure and Applied Chemistry) standards.

IUPAC Nomenclature

The name 3-Bromo-2-fluoroaniline is derived by identifying the parent molecule as aniline (a
benzene ring substituted with an amino group, -NHz). The substituents are then named and
numbered based on their position relative to the principal functional group (the amino group),
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which is assigned position C1. The numbering proceeds around the ring to give the
substituents the lowest possible locants.

e -NH2 (Amino group): Defines the parent "aniline" and is located at C1.
e -F (Fluoro group): Located at the adjacent C2 position.
e -Br (Bromo group): Located at the C3 position.

Other recognized synonyms include 3-bromo-2-fluorophenylamine and benzenamine, 3-bromo-
2-fluoro-.[1]

Chemical Structure

The chemical structure combines an aromatic ring with three distinct functional groups, each
contributing to its overall reactivity.

Caption: Chemical structure of 3-Bromo-2-fluoroaniline.

Physicochemical Properties

The physical and chemical characteristics of a compound are critical for its handling, reaction
setup, and purification. 3-Bromo-2-fluoroaniline is typically supplied as a liquid or a low-
melting solid, reflecting its moderate intermolecular forces.[2]
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Property Value Source(s)
CAS Number 58534-95-5 [11[2][3][41[5]
Molecular Formula CeHsBrFN

Molecular Weight 190.01 g/mol [3]
Appearance Liquid or low-melting solid [2]

Boiling Point ~227.5 °C at 760 mmHg [1]

Density ~1.695 g/cm3 [1]

Flash Point ~91.4 °C [1]

Purity Typically =98% [1][2]

Synthesis and Mechanistic Considerations

The synthesis of 3-Bromo-2-fluoroaniline requires a regioselective approach to ensure the
correct placement of the three substituents. Two primary strategies are considered in the field:
the reduction of a pre-functionalized nitrobenzene and the direct electrophilic bromination of 2-
fluoroaniline.

Preferred Synthetic Route: Reduction of 3-Bromo-2-
fluoronitrobenzene

The most reliable and high-yielding laboratory synthesis involves the chemical reduction of the
corresponding nitro compound, 3-bromo-2-fluoronitrobenzene. This method is favored because
the directing effects of the nitro and fluoro groups in the precursor allow for its unambiguous
synthesis, leading to a pure final product.

Causality and Experimental Choice: The choice of a nitro-reduction pathway is a classic
strategy in aniline synthesis. It circumvents the significant challenges of regioselectivity
inherent in the direct halogenation of an activated aniline ring. The nitro group can be
introduced and the molecule further functionalized before the final, high-yielding reduction to
the desired amine. Tin(ll) chloride (SnCl2) in an acidic medium is a well-established and
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efficient reagent for this transformation, known for its high chemoselectivity in reducing nitro
groups without affecting aryl halides.

Wash with:
1. 1N NaOH (aq)
2. Water
3. Brine

fzt"hi'ug Concentrate Redissolve in
et (Rotary Evaporator) Ethyl Acetate
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and HCI (cat.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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